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Compound of Interest

Compound Name: SJF620

Cat. No.: B1193512 Get Quote

For researchers and scientists engaged in drug development, the proper handling and disposal

of investigational compounds like SJF620 are paramount for ensuring laboratory safety and

environmental protection. SJF620 is a potent Proteolysis Targeting Chimera (PROTAC)

Bruton's Tyrosine Kinase (BTK) degrader developed for research purposes.[1][2][3] Due to its

nature as a bioactive research chemical, and in the absence of specific disposal protocols from

the manufacturer, SJF620 and any materials contaminated with it should be treated as

hazardous chemical waste. Adherence to institutional and local regulations for hazardous

waste management is mandatory.

Key Chemical and Safety Data
Below is a summary of the pertinent data for SJF620, which informs its handling and disposal

considerations.
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Property Value Source

CAS Number 2376187-16-3 [1]

Molecular Formula C41H44N8O7 [1]

Molecular Weight 760.84 g/mol [1]

Appearance Solid powder [4]

Solubility Soluble in DMSO [1][4]

Storage

Short term (days to weeks) at

0 - 4°C; Long term (months to

years) at -20°C.[4] Stock

solutions should be stored at

-80°C for up to 6 months or

-20°C for up to 1 month.[5]

Shipping

Typically shipped at ambient

temperature as a non-

hazardous chemical for short

durations.[4]

Primary Use
For research use only. Not for

human or veterinary use.[4][5]

Experimental Protocol for Proper Disposal
The following protocol outlines the step-by-step procedure for the safe disposal of SJF620 and

associated contaminated materials. This protocol is based on standard best practices for the

disposal of research-grade chemicals in a laboratory setting.

Materials:

Appropriate Personal Protective Equipment (PPE): Safety goggles, lab coat, and chemical-

resistant gloves.

Designated hazardous waste container, compatible with organic chemical waste.

Hazardous waste labels.
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Spill containment and cleanup materials (e.g., absorbent pads, chemical spill kit).

Procedure:

Personal Protective Equipment (PPE): Before handling SJF620, ensure you are wearing

appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.

Waste Segregation:

Solid Waste: Collect all solid materials contaminated with SJF620, including unused or

expired neat compound, contaminated personal protective equipment (e.g., gloves,

weighing paper), and any labware (e.g., pipette tips, microfuge tubes) that has come into

direct contact with the compound. Place these materials into a designated, leak-proof solid

hazardous waste container.

Liquid Waste: Collect all liquid waste containing SJF620, such as stock solutions,

experimental solutions, and solvent rinses of contaminated glassware. This waste should

be collected in a separate, clearly labeled liquid hazardous waste container compatible

with the solvents used (e.g., DMSO). Do not mix incompatible waste streams.

Container Management:

Ensure all hazardous waste containers are in good condition and have securely fitting lids.

Label each container clearly with "Hazardous Waste" and the full chemical name

"SJF620". Also, list any solvents present in the container and their approximate

concentrations.

Keep waste containers closed except when adding waste.

Storage of Waste:

Store hazardous waste containers in a designated and secure satellite accumulation area

within the laboratory.

This area should be well-ventilated and away from general laboratory traffic.
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Ensure that the storage of SJF620 waste complies with all institutional and local

regulations regarding chemical compatibility and storage limits.

Disposal Arrangement:

Once a waste container is full or is no longer being added to, arrange for its collection by

your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor.

Follow all institutional procedures for waste pickup requests. Do not dispose of SJF620 or

its containers in the regular trash or down the drain.

Spill and Decontamination Procedures:

In the event of a spill, immediately alert personnel in the area and restrict access.

Wearing appropriate PPE, contain and clean up the spill using absorbent materials.

Collect all cleanup materials in a designated hazardous waste container and label it

accordingly.

Decontaminate the affected surfaces with an appropriate solvent or cleaning agent, and

collect the decontamination materials as hazardous waste.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of SJF620, from

the point of generation to its final removal from the laboratory.
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Caption: Logical workflow for the proper disposal of SJF620.

By adhering to these procedures, researchers can ensure the safe handling and

environmentally responsible disposal of SJF620, thereby fostering a secure and compliant

laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b1193512?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1193512?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

